Cas no 5430-02-4 ( )

• Product name: &nbsp
• CAS No: 5430-02-4
• MF: C₁₀H₂₀O
• MW: 156.2652
• CID: 940562
• PubChem ID: 95484

  Chemical and Physical Properties

Names and Identifiers

• 6-Octen-3-ol, 3,6-dimethyl-; 3,6-Dimethyl-6-octen-3-ol; AI3-23410; NSC 14259; 3,6-Dimethyloct-6-en-3-ol; (6E)-3,6-dimethyloct-6-en-3-ol
• DS-001067
• DTXSID50884155
• AFRHFYJZKMQWQJ-UHFFFAOYSA-N
• NS00044299
• 6-Octen-3-ol, 3,6-dimethyl-
• 5430-02-4
•  

• Inchi： InChI=1S/C10H20O/c1-5-9(3)7-8-10(4,11)6-2/h5,11H,6-8H2,1-4H3
• InChI Key： AFRHFYJZKMQWQJ-UHFFFAOYSA-N
• SMILES： CCC(C)(CCC(=CC)C)O

Computed Properties

• Exact Mass: 156.1515
• Monoisotopic Mass: 156.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23